Cas no 869725-54-2 (1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene)

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene structure
869725-54-2 structure
Product Name:1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene
CAS No:869725-54-2
MF:C8H5BrClF3
MW:273.477511167526
MDL:MFCD12025349
CID:2625082
PubChem ID:20191501
Update Time:2024-12-09

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene
    • 2-Bromo-5-(trifluoromethyl)benzyl chloride
    • AM62583
    • SY242873
    • Benzene, 1-bromo-2-(chloromethyl)-4-(trifluoromethyl)-
    • 1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene (ACI)
    • DTXSID40603372
    • EN300-222683
    • AS-41504
    • MFCD12025349
    • SCHEMBL3680986
    • CS-W000703
    • AKOS017565446
    • 869725-54-2
    • DB-211563
    • MDL： MFCD12025349
    • Inchi： 1S/C8H5BrClF3/c9-7-2-1-6(8(11,12)13)3-5(7)4-10/h1-3H,4H2
    • InChI Key： RQNUUOPELLLVPX-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(CCl)C(Br)=CC=1)(F)F

Computed Properties

  • Exact Mass: 271.92152 g/mol
  • Monoisotopic Mass: 271.92152 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0
  • Molecular Weight: 273.48

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Pricemore >>

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1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Production Method

Production Method 1

1483-55-2 1483-55-2
869725-54-2 869725-54-2
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ,  Hexane ;  rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  cooled; 15 min, rt
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  1 h, 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
3.1 Reagents: Thionyl chloride ;  1 h, rt
Reference
Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity
Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487

Production Method 2

869725-53-1 869725-53-1
869725-54-2 869725-54-2
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  1 h, rt
Reference
Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity
Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487

Production Method 3

102684-91-3 102684-91-3
869725-54-2 869725-54-2
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  1 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
2.1 Reagents: Thionyl chloride ;  1 h, rt
Reference
Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity
Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Raw materials

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Preparation Products

1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:869725-54-2)1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene
Order Number:A1183519
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:52
Price ($):464.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:869725-54-2)1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene
A1183519
Purity:99%
Quantity:1g
Price ($):464.0
Email